MSC2530818
MSC2530818
MSC2530818 is a Potent, Selective, and Orally Bioavailable CDK8 Inhibitor with CDK8 IC50 = 2.6 nM; Human PK prediction: Cl ~ 0.14 L/H/Kg; t1/2 ~ 2.4h; F > 75%. MSC2530818 displays excellent kinase selectivity, biochemical and cellular potency, microsomal stability, and is orally bioavailable. MSC2530818 demonstrates suitable potency and selectivity to progress into preclinical in vivo efficacy and safety studies.
Brand Name:
Vulcanchem
CAS No.:
1883423-59-3
VCID:
VC0536392
InChI:
InChI=1S/C18H17ClN4O/c1-11-15-9-13(10-20-17(15)22-21-11)18(24)23-8-2-3-16(23)12-4-6-14(19)7-5-12/h4-7,9-10,16H,2-3,8H2,1H3,(H,20,21,22)/t16-/m0/s1
SMILES:
CC1=C2C=C(C=NC2=NN1)C(=O)N3CCCC3C4=CC=C(C=C4)Cl
Molecular Formula:
C18H17ClN4O
Molecular Weight:
340.811
MSC2530818
CAS No.: 1883423-59-3
Inhibitors
VCID: VC0536392
Molecular Formula: C18H17ClN4O
Molecular Weight: 340.811
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1883423-59-3 |
|---|---|
| Product Name | MSC2530818 |
| Molecular Formula | C18H17ClN4O |
| Molecular Weight | 340.811 |
| IUPAC Name | [(2S)-2-(4-chlorophenyl)pyrrolidin-1-yl]-(3-methyl-2H-pyrazolo[3,4-b]pyridin-5-yl)methanone |
| Standard InChI | InChI=1S/C18H17ClN4O/c1-11-15-9-13(10-20-17(15)22-21-11)18(24)23-8-2-3-16(23)12-4-6-14(19)7-5-12/h4-7,9-10,16H,2-3,8H2,1H3,(H,20,21,22)/t16-/m0/s1 |
| Standard InChIKey | ODRITQGYYWHQGM-INIZCTEOSA-N |
| SMILES | CC1=C2C=C(C=NC2=NN1)C(=O)N3CCCC3C4=CC=C(C=C4)Cl |
| Appearance | Solid powder |
| Description | MSC2530818 is a Potent, Selective, and Orally Bioavailable CDK8 Inhibitor with CDK8 IC50 = 2.6 nM; Human PK prediction: Cl ~ 0.14 L/H/Kg; t1/2 ~ 2.4h; F > 75%. MSC2530818 displays excellent kinase selectivity, biochemical and cellular potency, microsomal stability, and is orally bioavailable. MSC2530818 demonstrates suitable potency and selectivity to progress into preclinical in vivo efficacy and safety studies. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | MSC2530818; MSC-2530818; MSC 2530818. |
| Reference | 1: Czodrowski P, Mallinger A, Wienke D, Esdar C, Poeschke O, Busch M, Rohdich F, |
| PubChem Compound | 118879529 |
| Last Modified | Nov 11 2021 |
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